Cas no 2222756-24-1 (6-Bromo-4-(6-fluoro-3-pyridinyl)-pyrazolo[1,5-a]pyridine-3-carbonitrile)

• Product Name: 6-Bromo-4-(6-fluoro-3-pyridinyl)-pyrazolo[1,5-a]pyridine-3-carbonitrile
• CAS No: 2222756-24-1
• MF: C₁₃H₆BrFN₄
• MW: 317.12
• MDL: MFCD31697791
• CID: 4735193
• PubChem ID: 134496421
• Update Time: 2025-11-06

6-Bromo-4-(6-fluoro-3-pyridinyl)-pyrazolo[1,5-a]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-(6-fluoropyridin-3-yl)pyrazolo[1,5-a]pyridine-3-carbonitrile
• CID 134496421
• 6-Bromo-4-(6-fluoro-3-pyridinyl)-pyrazolo[1,5-a]pyridine-3-carbonitrile
• Pyrazolo[1,5-a]pyridine-3-carbonitrile, 6-bromo-4-(6-fluoro-3-pyridinyl)
• Bromo-4-(6-fluoro-3-pyridinyl)-pyrazolo[1,5-a]pyridine-3-carbonitrile
• 6-bromo-4-(6-fluoro-3-pyridyl)pyrazolo[1,5-a]pyridine-3-carbonitrile
• MFCD31697791
• 2222756-24-1
• M3NR7V4PDB
• Pyrazolo[1,5-a]pyridine-3-carbonitrile, 6-bromo-4-(6-fluoro-3-pyridinyl)-
• SCHEMBL20137068
• BS-45847
• DB-169741
• CS-0377694

• MDL： MFCD31697791
• Inchi： 1S/C13H6BrFN4/c14-10-3-11(8-1-2-12(15)17-5-8)13-9(4-16)6-18-19(13)7-10/h1-3,5-7H
• InChI Key： XSMKXVGNAKMLEQ-UHFFFAOYSA-N
• SMILES： BrC1=CN2C(=C(C#N)C=N2)C(=C1)C1C=NC(=CC=1)F

Computed Properties

• Exact Mass: 315.97599g/mol
• Monoisotopic Mass: 315.97599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54
• XLogP3: 2.5

Experimental Properties

• Density: 1.67±0.1 g/cm3(Predicted)
• pka: -2.63±0.30(Predicted)

Additional information on 6-Bromo-4-(6-fluoro-3-pyridinyl)-pyrazolo[1,5-a]pyridine-3-carbonitrile

6-Bromo-4-(6-fluoro-3-pyridinyl)-pyrazolo[1,5-a]pyridine-3-carbonitrile: A Comprehensive Overview

6-Bromo-4-(6-fluoro-3-pyridinyl)-pyrazolo[1,5-a]pyridine-3-carbonitrile is a highly specialized organic compound with the CAS number 2222756-24-1. This compound belongs to the class of pyrazolopyridines, which are known for their unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The compound's structure features a pyrazolo[1,5-a]pyridine core with substituents at positions 3, 4, and 6, including a bromine atom at position 6 and a fluoro-substituted pyridinyl group at position 4. The presence of a cyano group at position 3 further enhances its functional diversity.

The synthesis of 6-Bromo-4-(6-fluoro-3-pyridinyl)-pyrazolo[1,5-a]pyridine-3-carbonitrile involves a series of multi-step reactions that require precise control over reaction conditions to achieve the desired regioselectivity and yield. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency of its synthesis. For instance, the use of palladium catalysts in cross-coupling reactions has enabled the construction of the pyrazolopyridine core with high fidelity.

One of the most promising applications of this compound lies in its potential as a small molecule inhibitor in drug discovery. The pyrazolopyridine scaffold is known to interact with various biological targets, including kinases, proteases, and ion channels. Recent studies have demonstrated that 6-Bromo-4-(6-fluoro-3-pyridinyl)-pyrazolo[1,5-a]pyridine-3-carbonitrile exhibits potent inhibitory activity against certain oncogenic kinases, making it a valuable lead compound for anti-cancer drug development.

In addition to its biological applications, this compound has shown potential in material science, particularly in the development of advanced materials for electronic applications. The presence of electron-withdrawing groups such as bromine and cyano groups enhances its electronic properties, making it suitable for use in organic semiconductors and light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers and its compatibility with various deposition techniques.

The structural versatility of 6-Bromo-4-(6-fluoro-3-pyridinyl)-pyrazolo[1,5-a]pyridine-3-carbonitrile also makes it an attractive candidate for click chemistry and modular synthesis approaches. Its ability to undergo conjugate additions and cyclizations has facilitated the construction of complex molecular architectures with precision. This has opened new avenues for the design of bioactive molecules with improved pharmacokinetic profiles.

From an environmental perspective, the compound's degradation pathways and ecological impact have been studied to ensure its safe handling and disposal. Research indicates that under specific conditions, such as UV irradiation or enzymatic degradation, the compound undergoes controlled breakdown into less hazardous byproducts. These findings are crucial for compliance with regulatory standards and sustainable chemical practices.

In summary, 6-Bromo-4-(6-fluoro-3-pyridinyl)-pyrazolo[1,5-a]pyridine-3-carbonitrile (CAS No: 2222756-24-1) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure enables a wide range of applications in drug discovery, materials science, and chemical synthesis. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing scientific innovation.